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Compound of Interest

Compound Name: GO007-LK

Cat. No.: B607578

G007-LK Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of the
tankyrase inhibitor, G0O07-LK. Adherence to these guidelines is crucial for ensuring the
compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage condition for GO07-LK powder?

Al: G007-LK powder should be stored at -20°C for long-term stability, with some suppliers
indicating storage at 2-8°C is also acceptable.[1][2] For optimal results, it is recommended to
follow the storage temperature specified on the product's certificate of analysis. The powder is
stable for up to 3 years when stored at -20°C.[1] It is also advisable to protect the compound
from light.[2]

Q2: How should | prepare and store G007-LK stock solutions?

A2: G007-LK is soluble in DMSO.[1][2] It is recommended to use fresh, anhydrous DMSO to
prepare stock solutions, as moisture can reduce solubility.[1] For long-term storage, aliquot the
stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C,
which can maintain stability for up to one year.[1] For shorter-term storage, -20°C is acceptable
for up to one month.[1][2]

Q3: What are the known degradation pathways for G007-LK?
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A3: Currently, there is no publicly available data detailing the specific degradation pathways or
degradation products of GO07-LK. To minimize the potential for degradation, it is critical to
adhere to the recommended storage and handling procedures.

Q4: How can I tell if my G007-LK has degraded?

A4: A significant decrease in the compound's expected biological activity in your experiments
could be an indicator of degradation. Other signs might include a visible change in the color or
clarity of the stock solution. If you suspect degradation, it is recommended to use a fresh vial of
the compound. For definitive assessment, analytical methods such as High-Performance Liquid
Chromatography (HPLC) can be used to check the purity of the compound against a reference
standard.

Q5: What vehicles can be used for in vivo administration of GO07-LK?

A5: For in vivo studies, G007-LK has been formulated in various vehicles. For intraperitoneal
(i.p.) injection, a common vehicle is a mixture of 10% DMSO, 60% PEG400, and 30% saline.[3]
Another option for i.p. administration is a formulation of 15% DMSO, 17.5% Cremophor EL,
8.75% ethanol, 8.75% Miglyol 810N, and 50% PBS.[3] For oral gavage, a vehicle consisting of
15% DMSO, 17.5% Cremophor EL, 8.75% Miglyol 810 N, and 8.75% ethanol in phosphate-
buffered saline (PBS) has been used.[4] It is recommended to prepare working solutions for in
vivo experiments fresh on the day of use.[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Reduced or no biological

activity

Compound degradation due to

improper storage.

Use a fresh aliquot of GOO7-LK
stock solution. Ensure stock
solutions are stored at -80°C
for long-term storage and have
not undergone multiple freeze-

thaw cycles.

Inaccurate concentration of the

stock solution.

Verify the initial weighing of the
compound and the volume of
the solvent used. If possible,
confirm the concentration
using a spectrophotometer if
the molar extinction coefficient

is known.

Precipitation in stock solution

Use of DMSO that has

absorbed moisture.

Prepare a new stock solution
using fresh, anhydrous DMSO.
[1] Gentle warming and
sonication may help to
redissolve the compound in

some cases.[5]

Exceeded solubility limit.

Check the solubility information
provided by the supplier.
Sigma-Aldrich states a
solubility of 25 mg/mL in
DMSO, while Selleck
Chemicals indicates up to 100
mg/mL.[1][2] Do not prepare
stock solutions at
concentrations exceeding the

recommended solubility.

Inconsistent results between

experiments

Instability of working solutions.

Prepare fresh working dilutions
for each experiment from a
frozen stock. For in vivo

studies, prepare the
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formulation on the day of

administration.[5]

Aliquot the stock solution into

Freeze-thaw cycles of the single-use volumes to
stock solution. minimize freeze-thaw cycles.
[1]

Data Summary

~007-LK & lati

Storage

Format Duration Special Conditions
Temperature
Powder -20°C Up to 3 years[1] Protect from light[2]
Check supplier's
2-8°C Short-term _
recommendation
Stock Solution in Aliquot to avoid
-80°C Up to 1 year[1]
DMSO freeze-thaw

Aliquot to avoid
-20°C Up to 6 months[2]
freeze-thaw

Experimental Protocols
Preparation of G0O07-LK Stock Solution (10 mM in DMSO)

o Materials: G0O07-LK powder (Molecular Weight: 529.96 g/mol ), anhydrous DMSO, sterile
microcentrifuge tubes.

e Procedure:

1. Allow the G007-LK vial to equilibrate to room temperature before opening to prevent
condensation.

2. Weigh out the desired amount of G0O07-LK powder using a calibrated analytical balance.
For a 10 mM stock solution, this would be 5.3 mg per 1 mL of DMSO.
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3. Add the appropriate volume of anhydrous DMSO to the powder.
4. Vortex briefly and/or sonicate in a water bath until the powder is completely dissolved.
5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage.

Visualizations

G007-LK Mechanism of Action in the Wnt/B-catenin
Pathway
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GO007-LK Inhibition of the Wnt/B-catenin Pathway
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Caption: G007-LK inhibits Tankyrase, stabilizing Axin and promoting (3-catenin degradation.
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Recommended Workflow for G007-LK Handling and

Storage

GO007-LK Handling and Storage Workflow

In Vivo Experiment

(Prepare fresh vehicle formulation)

Receive GO07-LK Powder

Store Powder at -20°C
(or 2-8°C short-term)
Protect from light

Prepare Stock Solution
(e.g., 10 mM in fresh, anhydrous DMSO)

Gliquot into single-use tubes)

Store Aliquots at -80°C (long-term)
or -20°C (short-term)

Prepare fresh working solution
for each experiment

In Vitro Experiment

Activity as expected?

Troubleshoot:
- Use new aliquot

- Check calculations
- Prepare fresh stock

Experiment Complete
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Click to download full resolution via product page

Caption: Recommended workflow for handling and storing G007-LK to ensure stability.

Troubleshooting Logic for Reduced G007-LK Activity
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Troubleshooting Reduced G0O07-LK Activity

Reduced or No Activity Observed

Was stock solution stored at -80°C
and protected from light?

Has the stock solution
undergone multiple
freeze-thaw cycles?

No

Prepare a fresh stock solution
from the powder using
anhydrous DMSO

Use a fresh, single-use aliquot
and repeat the experiment

If issues persist,
consider compound purity check
or contact technical support

Verify all calculations for
stock and working solutions

Problem Resolved

Click to download full resolution via product page

Caption: A logical guide to troubleshooting unexpected experimental results with G0O07-LK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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